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Compound Name: 3-Butoxybenzaldehyde

Cat. No.: B1271400 Get Quote

Abstract
These application notes provide a comprehensive technical guide for researchers, perfumers,

and formulation scientists on the use of 3-Butoxybenzaldehyde (CAS No. 30609-20-2) as a

novel ingredient in fragrance compositions. This document outlines the material's

physicochemical properties, predicted olfactory profile based on structural analysis, and

detailed protocols for its evaluation, incorporation, and stability testing. While public domain

organoleptic data is limited, this guide establishes a foundational framework for exploring its

potential as a modifier in various fragrance families, leveraging established principles of

perfumery and chemical analysis.

Introduction to 3-Butoxybenzaldehyde
3-Butoxybenzaldehyde is an aromatic aldehyde characterized by a benzaldehyde core with a

butoxy group substituted at the meta-position. This structure suggests a unique olfactory

contribution, combining the characteristic almond, cherry-like facets of benzaldehyde with

potential nuances introduced by the butoxy chain. Its mention in patent literature for pro-

perfume compositions that release 3-Butoxybenzaldehyde confirms its relevance and utility

within the fragrance industry[1]. As a member of the aromatic aldehyde family, it holds potential

for use in a wide array of fragrance applications, from fine perfumery to personal care and

home fragrance products. Understanding its properties is the first step toward unlocking its

creative and functional potential.
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Physicochemical Properties
A thorough understanding of the physicochemical properties of 3-Butoxybenzaldehyde is

essential for its effective handling, solubilization, and prediction of its behavior in a fragrance

matrix.

Property Value Reference

Chemical Name 3-Butoxybenzaldehyde [2]

Synonyms
Benzaldehyde, 3-butoxy-; 3-n-

Butoxybenzaldehyde
[2]

CAS Number 30609-20-2 [2]

Molecular Formula C₁₁H₁₄O₂ [2]

Molecular Weight 178.23 g/mol [2]

Appearance
Predicted: Colorless to pale

yellow liquid

Boiling Point Predicted: 280.6 ± 13.0 °C

Density Predicted: 1.020 ± 0.06 g/cm³

Solubility

Predicted to be soluble in

ethanol and other common

fragrance solvents.

Olfactory Profile and Characterization
Predicted Olfactory Profile
Direct, published sensory data for 3-Butoxybenzaldehyde is not widely available. However,

based on its chemical structure as a substituted benzaldehyde, a predictive olfactory profile

can be constructed. This serves as a foundational hypothesis for sensory evaluation.

Core Character: The benzaldehyde moiety strongly suggests a primary scent profile that is

sweet, almond-like, with distinct cherry facets. This is the foundational note expected from

the molecule.
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Influence of the Butoxy Group: The C4 ether chain at the meta-position is expected to modify

the core benzaldehyde character in several ways:

Waxy/Fruity Nuances: It may introduce subtle waxy or fatty undertones, adding body and

richness to the scent.

Reduced Sharpness: The butoxy group could soften the sharp, almost medicinal top notes

sometimes associated with pure benzaldehyde, leading to a smoother, more rounded

profile.

Increased Tenacity: The higher molecular weight compared to benzaldehyde (178.23

g/mol vs. 106.12 g/mol ) suggests a lower volatility and therefore, greater tenacity. It is

likely to perform as a middle note, bridging the top and base of a fragrance.

Predicted Odor Descriptors Rationale

Sweet, Almond, Cherry Derived from the core benzaldehyde structure.

Powdery, Heliotrope-like
Common characteristic of aromatic aldehydes

used in floral accords.

Waxy, Slightly Fruity
Potential contribution from the butoxy side

chain.

Workflow for Olfactory Evaluation
The following diagram outlines the systematic process for the sensory evaluation of a new

fragrance raw material like 3-Butoxybenzaldehyde.
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Caption: Systematic workflow for sensory analysis of 3-Butoxybenzaldehyde.
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Rationale for Use
3-Butoxybenzaldehyde is proposed as a versatile modifier. Its predicted sweet, almond-cherry

character makes it suitable for various fragrance families:

Floral Accords: To impart a powdery, sweet, heliotrope-like nuance to white floral (jasmine,

tuberose) or spicy floral (carnation) compositions.

Gourmand & Oriental Fragrances: To enhance sweetness and add a sophisticated,

marzipan-like complexity, blending well with vanilla, coumarin, and spices.

Fruity Compositions: To provide a rich, cooked-cherry or stone-fruit background note, adding

depth to more volatile fruity top notes.

Protocol for Experimental Blending
This protocol details a step-by-step method for assessing the impact of 3-
Butoxybenzaldehyde in a simple floral accord.

Objective: To evaluate the effect of 3-Butoxybenzaldehyde on a foundational floral fragrance.

Materials:

3-Butoxybenzaldehyde (10% solution in ethanol)

Standard fragrance ingredients (e.g., Linalool, Hedione®, Phenyl Ethyl Alcohol, Benzyl

Acetate)

Perfumery solvent (e.g., Ethanol, Di-propylene glycol)

Glass vials, pipettes, and a precision digital scale

Procedure:

Create a Control Accord: Formulate a simple floral base.

Phenyl Ethyl Alcohol: 40 parts

Hedione®: 30 parts
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Linalool: 20 parts

Benzyl Acetate: 10 parts

Total: 100 parts

Create Test Accords: Prepare three variations by adding 3-Butoxybenzaldehyde at different

levels. The additions are made by substituting a portion of the solvent or a main component.

For this example, we add on top of the 100 parts.

Test Accord 1 (Low): 100 parts Control Accord + 1 part 3-Butoxybenzaldehyde (10%

soln.)

Test Accord 2 (Medium): 100 parts Control Accord + 5 parts 3-Butoxybenzaldehyde (10%

soln.)

Test Accord 3 (High): 100 parts Control Accord + 10 parts 3-Butoxybenzaldehyde (10%

soln.)

Maceration: Allow all accords (Control and Tests) to mature for a minimum of 48 hours in a

cool, dark place.

Evaluation:

Dip smelling strips into each accord.

Conduct a blind comparison between the control and each test accord at regular intervals

(initial, 15 min, 1 hr, 4 hr).

A panel of evaluators should note any differences in sweetness, powderiness, fruitiness,

and overall character.

Stability and Performance
The stability of a fragrance ingredient is critical for its successful use in commercial products.

Aldehydes, in particular, can be susceptible to oxidation.

Protocol for Accelerated Stability Testing
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Objective: To assess the stability of 3-Butoxybenzaldehyde in a finished product base (e.g.,

an Eau de Toilette).

Materials:

Test fragrance oil containing a known percentage of 3-Butoxybenzaldehyde (e.g., 0.5% in

the final product).

Product base (e.g., 80% ethanol/20% deionized water).

Control sample (product base without fragrance).

Test sample (product base with fragrance oil).

Clear and amber glass containers.

Stability oven (set to 40°C).

UV light chamber.

Procedure:

Sample Preparation: Prepare the test and control samples. Fill both clear and amber glass

containers to simulate different packaging conditions.

Initial Analysis: Reserve a portion of each sample as a reference (stored at room

temperature in the dark). Record the initial odor, color, and clarity.

Accelerated Aging:

Thermal Stability: Place one set of samples in the stability oven at 40°C for a period of 4 to

12 weeks.

Light Stability: Place a second set of samples (in clear glass) in a UV light chamber,

exposing them to controlled cycles of UV light.

Evaluation: At weekly intervals, remove samples from the oven and UV chamber. Allow them

to return to room temperature. Compare them against the reference sample for:
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Olfactory Changes: Note any deviation from the original scent profile, such as weakening,

souring, or the appearance of off-notes.

Physical Changes: Observe any changes in color (discoloration) or clarity (precipitation).

Chemical Analysis (Optional): Use Gas Chromatography-Mass Spectrometry (GC-MS) to

quantify the concentration of 3-Butoxybenzaldehyde and identify potential degradation

products.
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Click to download full resolution via product page

Caption: Workflow for accelerated stability testing of formulations.

Safety and Regulatory Considerations
Adherence to safety and regulatory standards is mandatory in fragrance development.

Hazard Profile: 3-Butoxybenzaldehyde is classified with the following hazards:

H302: Harmful if swallowed.[2]

H312: Harmful in contact with skin.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H332: Harmful if inhaled.[2]

Handling Precautions: Use in a well-ventilated area. Appropriate Personal Protective

Equipment (PPE), including chemical-resistant gloves and safety goggles, should be worn

during handling of the neat material.

Regulatory Status: Formulators must ensure that the final concentration of 3-
Butoxybenzaldehyde complies with the standards set by the International Fragrance

Association (IFRA) and regional regulatory bodies. While a specific IFRA standard for this

molecule may not be publicly listed, a Quantitative Risk Assessment (QRA) should be

performed to determine safe use levels, particularly concerning skin sensitization.

Conclusion
3-Butoxybenzaldehyde presents an intriguing opportunity for fragrance creation. Its predicted

olfactory profile of a sweet, almond-cherry character, modified by waxy and fruity undertones,

positions it as a valuable modifier for floral, gourmand, and fruity fragrances. Its higher

molecular weight suggests good tenacity, making it a potential cornerstone for complex middle-

note accords. The protocols outlined in this document provide a robust framework for its

systematic evaluation, from initial sensory analysis to stability in finished products. Rigorous
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testing by perfumers and formulation scientists will be key to fully elucidating its character and

unlocking its potential in the art and science of perfumery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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